Benzyl N-[(S)-1-Benzyl-2-(tosyloxy)ethyl]carbamate
Benzyl N-[(S)-1-Benzyl-2-(tosyloxy)ethyl]carbamate
Brand Name:
Vulcanchem
CAS No.:
194935-55-2
VCID:
VC0126749
InChI:
InChI=1S/C24H25NO5S/c1-19-12-14-23(15-13-19)31(27,28)30-18-22(16-20-8-4-2-5-9-20)25-24(26)29-17-21-10-6-3-7-11-21/h2-15,22H,16-18H2,1H3,(H,25,26)/t22-/m0/s1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3
Molecular Formula:
C24H25NO5S
Molecular Weight:
439.5 g/mol
Benzyl N-[(S)-1-Benzyl-2-(tosyloxy)ethyl]carbamate
CAS No.: 194935-55-2
Reference Standards
VCID: VC0126749
Molecular Formula: C24H25NO5S
Molecular Weight: 439.5 g/mol
![Benzyl N-[(S)-1-Benzyl-2-(tosyloxy)ethyl]carbamate - 194935-55-2](/images/no_structure.jpg)
| CAS No. | 194935-55-2 |
|---|---|
| Product Name | Benzyl N-[(S)-1-Benzyl-2-(tosyloxy)ethyl]carbamate |
| Molecular Formula | C24H25NO5S |
| Molecular Weight | 439.5 g/mol |
| IUPAC Name | [(2S)-3-phenyl-2-(phenylmethoxycarbonylamino)propyl] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C24H25NO5S/c1-19-12-14-23(15-13-19)31(27,28)30-18-22(16-20-8-4-2-5-9-20)25-24(26)29-17-21-10-6-3-7-11-21/h2-15,22H,16-18H2,1H3,(H,25,26)/t22-/m0/s1 |
| Standard InChIKey | BHNNSMYTMZUXLZ-QFIPXVFZSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC[C@H](CC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3 |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3 |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OCC(CC2=CC=CC=C2)NC(=O)OCC3=CC=CC=C3 |
| Synonyms | (S)-[1-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-2-phenylethyl]carbamic Acid Phenylmethyl Ester |
| PubChem Compound | 16211040 |
| Last Modified | Nov 11 2021 |
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